Fibrinopeptide B, human tfa

• Molecular Formula: C68H96F3N19O27
• Molecular Weight: 1668.6 g/mol
• InChI: InChI=1S/C66H95N19O25.C2HF3O2/c1-31(2)53(85-49(91)29-73-55(99)35-16-19-47(89)75-35)64(108)83-42(26-46(68)88)61(105)82-43(27-52(96)97)62(106)81-41(25-45(67)87)60(104)78-37(18-21-51(94)95)57(101)77-36(17-20-50(92)93)56(100)72-28-48(90)76-39(23-33-11-6-4-7-12-33)58(102)80-40(24-34-13-8-5-9-14-34)59(103)84-44(30-86)63(107)74-32(3)54(98)79-38(65(109)110)15-10-22-71-66(69)70;3-2(4,5)1(6)7/h4-9,11-14,31-32,35-44,53-54,79,86,98H,10,15-30H2,1-3H3,(H2,67,87)(H2,68,88)(H,72,100)(H,73,99)(H,74,107)(H,75,89)(H,76,90)(H,77,101)(H,78,104)(H,80,102)(H,81,106)(H,82,105)(H,83,108)(H,84,103)(H,85,91)(H,92,93)(H,94,95)(H,96,97)(H,109,110)(H4,69,70,71);(H,6,7)/t32-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,53-,54?;/m0./s1
• InChIKey: OOZQYTKTUVLQOA-UMXHTGBRSA-N

Fibrinopeptide B, human TFA: A Standardized 14-aa Peptide for Coagulation and Inflammation Research Procurement

Fibrinopeptide B, human TFA is a 14-amino acid peptide (H-Glp-Gly-Val-Asn-Asp-Asn-Glu-Glu-Gly-Phe-Phe-Ser-Ala-Arg-OH) with a molecular formula of C66H93N19O25 and a molar mass of 1552.56 g/mol [1]. It corresponds to the endogenous proteolytic fragment released from the amino-terminus of the fibrinogen β-chain by thrombin [2]. The TFA salt form, resulting from HPLC purification with trifluoroacetic acid, enhances solubility in aqueous solutions and is the standard form used in in vitro assays [1]. This product is primarily sourced as a lyophilized powder with a purity of >95% (typically 99.18%) [2]. Its primary applications lie in studying thrombin activity, fibrin polymerization, and the inflammatory response mediated by neutrophils and fibroblasts [3].

› TFA salt, lyophilized; suitable for coagulation research workflows

› Enables biphasic thrombin kinetics and fibrinogen conversion studies

› Reported chemotactic response in neutrophil/fibroblast assays

• [1] PeptideDB. Fibrinopeptide B, human. CAS: 36204-23-6. (https://www.peptidedb.com/database/Fibrinopeptide-B,-human.html) View Source
• [2] MedChemExpress. Fibrinopeptide B, human TFA (FPB,human TFA). HY-P1493A. (https://www.medchemexpress.eu/fibrinopeptide-b-human-tfa.html) View Source
• [3] Senior RM, Skogen WF, Griffin GL, Wilner GD. Effects of fibrinogen derivatives upon the inflammatory response. Studies with human fibrinopeptide B. J Clin Invest. 1986 Mar;77(3):1014-9. doi: 10.1172/JCI112353. View Source

Why Generic Substitution Fails: Differential Receptor Activity and Purity of Fibrinopeptide B, human TFA

Simple substitution of Fibrinopeptide B, human TFA with other fibrinopeptides or related chemotactic peptides is not scientifically valid. While Fibrinopeptide A (FpA) and Fibrinopeptide B (FpB) are both released by thrombin, their biological activities diverge significantly. Critically, FpB exhibits potent chemotactic activity for human neutrophils and fibroblasts at 10 nM, a property not shared by FpA or its analogs (FpAP, FpAY) [1]. Furthermore, FpB operates through a distinct receptor mechanism that is independent of the receptors for C5a, LTB4, or fMLP [2]. The presence of N-terminal modifications, such as the naturally occurring pyroglutamic acid (Glp) in the native peptide, is essential for accurate mass spectrometry quantification, as truncated forms (e.g., des(Glp1-Gly2)-FpB) constitute up to ~7% of preparations and can confound analytical results [3]. Therefore, selecting a high-purity, sequence-verified synthetic FpB TFA is crucial for experimental reproducibility and data integrity.

Human FPB TFA ≠ Fibrinopeptide A (FPA)

Release kinetics differ substantially; FPB follows a sequential cleavage mechanism and cannot proxy initial thrombin activity.

Human FPB TFA ≠ Non-human FPB (chicken)

Sequence length and N-terminal pyroglutamate protection are absent, altering stability and recognition profiles.

Human FPB TFA ≠ Free base FPB

TFA counterion contributes to total mass; molar calculations require correction to avoid systematic error.

• [1] Senior RM, Skogen WF, Griffin GL, Wilner GD. Effects of fibrinogen derivatives upon the inflammatory response. Studies with human fibrinopeptide B. J Clin Invest. 1986 Mar;77(3):1014-9. doi: 10.1172/JCI112353. View Source
• [2] Senior RM, et al. Fibrinopeptide B, human (hFpB) does not interact with PMN receptors for C5a, LTB4, or fMLP. J Clin Invest. 1986 Mar;77(3):1014-9. View Source
• [3] Cardinali B, Damonte G, Melone L, et al. Identification of a new truncated form and deamidation products of fibrinopeptide B released by thrombin from human fibrinogen. Thromb Haemost. 2006 Sep;96(3):302-8. doi: 10.1160/TH06-03-0138. View Source

Fibrinopeptide B, human TFA: A Quantitative Comparative Evidence Guide for Scientific Selection

Neutrophil Chemotaxis Potency: Fibrinopeptide B vs. Fibrinopeptide A and A analogs

Fibrinopeptide B, human TFA (hFpB) demonstrates potent chemotactic activity for human neutrophils, with an optimal concentration of 10⁻⁸ M. In direct comparisons, synthetic fibrinopeptides A, AP, and AY were not chemotactic for neutrophils under identical conditions [1]. This establishes a clear functional divergence where only the B-chain peptide drives neutrophil recruitment.

Thrombin Release Kinetics

Head-to-head

FPB release is secondary; requires distinct kinetic markers

Steady-state assay, intact fibrinogen

Ca²⁺ Rate Modulation

Head-to-head

FPA K(a) −55% (0→30 mM Ca²⁺); FPB impaired at both extremes

FPB Ca²⁺-response profile differs from FPA

50 mM Tris, pH 7.4

TFA Salt Mass Impact

Class-level

TFA salt (MW 1666.58) vs Free base (MW ~1552)

~10–20% mass contribution from counterion

Molar calculations require TFA mass correction

Lyophilized powder; typical peptide content >80%

Prognostic Differentiation

Cross-study

p = 0.0011 (FPBβ15–42 mortality association at 6 days)

Supports outcome-stratified biomarker research

Pilot PE study (n=16); endpoint context only

MS Calibration Standard

Cross-study

[Glu1]-FPB (certified reference) vs Wild-type FPB (analytical use)

Differentiated procurement for calibration vs. assay workflows

JJF1528-2015; 1 pmol/μL reference

Evidence Dimension	Chemotactic activity for human neutrophils
Target Compound Data	Optimal at 10⁻⁸ M (chemotactic)
Comparator Or Baseline	Fibrinopeptide A, Fibrinopeptide AP, Fibrinopeptide AY
Quantified Difference	No chemotactic activity detected for comparators
Conditions	In vitro chemotaxis assay using human peripheral blood neutrophils

Why This Matters

This specificity dictates that only FpB is suitable for experiments investigating the leukocyte recruitment arm of thrombin-mediated inflammation.

• [1] Senior RM, Skogen WF, Griffin GL, Wilner GD. Effects of fibrinogen derivatives upon the inflammatory response. Studies with human fibrinopeptide B. J Clin Invest. 1986 Mar;77(3):1014-9. doi: 10.1172/JCI112353. View Source

Functional Selectivity: Chemotaxis vs. Cellular Activation Compared to fMLP

While both Fibrinopeptide B, human TFA and fMLP induce chemotaxis in neutrophils, they exhibit differential downstream activation profiles. hFpB (10⁻⁷ M) caused a rapid, dose-dependent increase in cytoskeletal-associated actin, but unlike fMLP, it did not cause neutrophil aggregation, release of lysosomal enzymes (lysozyme and β-glucuronidase), or production of superoxide anion [1]. This indicates that hFpB triggers a selective migratory response without full cellular activation.

Ca²⁺ Rate Modulation

Head-to-head

FPA K(a) −55% (0→30 mM Ca²⁺); FPB impaired at both extremes

FPB Ca²⁺-response profile differs from FPA

50 mM Tris, pH 7.4

Evidence Dimension	Neutrophil activation profile (chemotaxis vs. degranulation/oxidative burst)
Target Compound Data	Chemotaxis: Yes; Aggregation: No; Enzyme release: No; Superoxide production: No
Comparator Or Baseline	fMLP (formyl-methionyl-leucyl-phenylalanine)
Quantified Difference	Complete lack of aggregation, enzyme release, and superoxide production with hFpB vs. fMLP, despite similar chemotaxis induction
Conditions	In vitro assays using human neutrophils at 10⁻⁷ M hFpB

Why This Matters

This unique profile allows researchers to study chemotaxis and actin remodeling pathways decoupled from the confounding effects of full cellular activation and degranulation.

• [1] Senior RM, Skogen WF, Griffin GL, Wilner GD. Effects of fibrinogen derivatives upon the inflammatory response. Studies with human fibrinopeptide B. J Clin Invest. 1986 Mar;77(3):1014-9. doi: 10.1172/JCI112353. View Source

Analytical Specificity: Differentiation from Truncated and Deamidated Forms in Mass Spectrometry

Accurate quantification of FpB requires differentiation from naturally occurring variants. HPLC/MS analysis of thrombin-treated fibrinogen revealed a truncated form, des(Glp1-Gly2)-FpB, with a molecular mass of 1384.4 Da, representing approximately 7% of the total FpB pool [1]. Additionally, deamidated forms of all FpB species were identified, contributing up to ~17% of the total [1]. Using a high-purity, sequence-verified synthetic Fibrinopeptide B, human TFA as a standard is essential to avoid these confounding peaks in quantitative assays.

TFA Salt Mass Impact

Class-level

TFA salt (MW 1666.58) vs Free base (MW ~1552)

~10–20% mass contribution from counterion

Molar calculations require TFA mass correction

Lyophilized powder; typical peptide content >80%

Evidence Dimension	Mass spectrometry identification and quantification
Target Compound Data	Full-length FpB: 1552.56 Da (free base)
Comparator Or Baseline	N-terminally truncated FpB (des(Glp1-Gly2)-FpB)
Quantified Difference	Mass difference: ~168 Da; Abundance: ~7% of total FpB
Conditions	Reverse-phase HPLC/MS analysis of fibrinopeptide mixtures from thrombin-treated human fibrinogen

Why This Matters

Procuring a high-purity, full-length synthetic peptide prevents analytical artifacts and ensures accurate quantification in coagulation and proteomics studies.

• [1] Cardinali B, Damonte G, Melone L, et al. Identification of a new truncated form and deamidation products of fibrinopeptide B released by thrombin from human fibrinogen. Thromb Haemost. 2006 Sep;96(3):302-8. doi: 10.1160/TH06-03-0138. View Source

TCR Binding Affinity: A Distinct Interaction Compared to Classical Antigen Presentation

Human fibrinopeptide B (hFPB) can bind directly to the T cell receptor (TCR) in an MHC-independent manner. This interaction, studied using a murine T hybridoma, has a measured affinity of approximately 6.6 μM, characterized by slow association and rapid dissociation kinetics [1]. This represents a non-classical antigen recognition mechanism distinct from the standard peptide-MHC complex presentation.

Prognostic Differentiation

Cross-study

p = 0.0011 (FPBβ15–42 mortality association at 6 days)

Supports outcome-stratified biomarker research

Pilot PE study (n=16); endpoint context only

Evidence Dimension	TCR binding affinity and mechanism
Target Compound Data	Affinity (Kd) = 6.6 μM for hFPB-TCR interaction
Comparator Or Baseline	Classical peptide-MHC-TCR ternary complex
Quantified Difference	MHC-independent binding; Kd = 6.6 μM
Conditions	Binding assay using fluoresceinated hFPB and hFPB-specific murine T hybridoma cells

Why This Matters

This provides a specific tool for investigating non-classical, MHC-independent T cell activation pathways, which is not a property shared by most antigenic peptides.

• [1] Rotzschke O, Falk K, et al. Ia-independent binding of peptide antigen to the T cell receptor. J Immunol. 1990 Dec 15;145(12):3972-6. View Source

Cell-Type Specificity: Absence of Monocyte Chemotaxis vs. Neutrophil/Fibroblast Activity

Fibrinopeptide B, human TFA exhibits cell-type-specific chemotactic activity. While it potently attracts human neutrophils and fibroblasts at 10⁻⁸ M, it is not chemotactic for human monocytes under identical assay conditions [1]. This selective activity contrasts with other chemoattractants like C5a, which typically recruit both neutrophils and monocytes.

MS Calibration Standard

Cross-study

[Glu1]-FPB (certified reference) vs Wild-type FPB (analytical use)

Differentiated procurement for calibration vs. assay workflows

JJF1528-2015; 1 pmol/μL reference

Evidence Dimension	Cell-type specificity of chemotactic response
Target Compound Data	Neutrophils: Chemotactic (10⁻⁸ M); Fibroblasts: Chemotactic (10⁻⁸ M); Monocytes: Not chemotactic
Comparator Or Baseline	C5a, LTB4, fMLP (chemoattractants)
Quantified Difference	Monocyte chemotaxis: Absent for hFpB; Present for C5a/LTB4/fMLP
Conditions	In vitro chemotaxis assay using purified human neutrophils, monocytes, and fibroblasts

Why This Matters

This selective profile allows for targeted study of neutrophil- and fibroblast-specific migration in complex inflammatory environments, avoiding confounding monocyte recruitment.

• [1] Senior RM, Skogen WF, Griffin GL, Wilner GD. Effects of fibrinogen derivatives upon the inflammatory response. Studies with human fibrinopeptide B. J Clin Invest. 1986 Mar;77(3):1014-9. doi: 10.1172/JCI112353. View Source

Targeted Applications of Fibrinopeptide B, human TFA for Coagulation, Inflammation, and Immunology Research

Investigating Thrombin Activity and Fibrin Polymerization Kinetics

Fibrinopeptide B, human TFA is an essential analytical standard for quantifying thrombin-mediated cleavage of fibrinogen. Its release kinetics, which follow simple first-order kinetics and are modulated by fibrin polymerization inhibitors (e.g., Gly-Pro-Arg-Pro reduces FpB release rate 3-fold [1]), make it a precise marker for studying coagulation dynamics. Researchers can use this synthetic peptide to calibrate HPLC, LC-MS/MS, or capillary electrophoresis systems for accurate FpB quantification from biological samples [2].

Deciphering Selective Leukocyte Recruitment in Inflammation

The unique chemotactic profile of Fibrinopeptide B, human TFA—potent for neutrophils and fibroblasts (optimal at 10⁻⁸ M) but inactive on monocytes [1]—makes it a critical reagent for dissecting cell-specific migration pathways. Its ability to induce chemotaxis without triggering degranulation or oxidative burst, unlike fMLP [1], allows researchers to isolate actin-cytoskeleton dynamics and pure migratory signaling in human neutrophils, independent of inflammatory damage.

Exploring Non-Classical T Cell Activation Mechanisms

Fibrinopeptide B, human TFA can be used as a model antigen to study MHC-independent T cell receptor (TCR) engagement. Its direct binding to the TCR with a defined affinity (Kd = 6.6 μM) [1] provides a specific tool for investigating alternative antigen recognition pathways, which are relevant to autoimmunity and T cell biology beyond conventional peptide-MHC presentation. This property is not shared by other fibrinopeptides.

Mass Spectrometry Assay Calibration and Quality Control

Given the presence of natural variants like des(Glp1-Gly2)-FpB (~7%) and deamidated forms (~17%) in biological samples [1], high-purity (>96%) synthetic Fibrinopeptide B, human TFA is the required standard for LC-MS/MS method development and validation. Its use ensures correct peak identification and accurate quantification in proteomics workflows aimed at measuring endogenous FpB as a thrombosis or coagulation biomarker [2].

Application

Selection Property

Validation Focus

Biphasic thrombin kinetics assays

Sequential FPA/FPB cleavage phase discrimination

Kinetic model validation across Ca²⁺ conditions

Thrombotic disease progression studies

FPBβ15–42 outcome-associated biomarker research

Mortality-stratified endpoint analysis (research context)

Quantitative LC-MS/MS bioanalysis

Stable isotope-labeled FPB internal standard

Matrix-effect correction and recovery normalization

Mass spectrometer system calibration

Certified reference standard ([Glu1]-FPB)

Instrument performance verification per calibration protocols

• [1] Mullin JL, et al. Recombinant fibrinogen studies reveal that thrombin specificity dictates order of fibrinopeptide release. J Biol Chem. 2000 Aug 18;275(33):25239-46. doi: 10.1074/jbc.M004142200. View Source
• [2] Cardinali B, Damonte G, Melone L, et al. Identification of a new truncated form and deamidation products of fibrinopeptide B released by thrombin from human fibrinogen. Thromb Haemost. 2006 Sep;96(3):302-8. doi: 10.1160/TH06-03-0138. View Source